Cas no 67175-27-3 (3-Bromo-4-hydroxy-5-nitrobenzoic acid)

• Product Name: 3-Bromo-4-hydroxy-5-nitrobenzoic acid
• CAS No: 67175-27-3
• MF: C₇H₄BrNO₅
• MW: 262.014361381531
• MDL: MFCD14708201
• CID: 1039413
• PubChem ID: 20064066
• Update Time: 2025-06-15

3-Bromo-4-hydroxy-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-hydroxy-5-nitrobenzoic acid
• 3-Brom-4-hydroxy-5-nitro-benzoesaeure
• 3-bromo-4-hydroxy-5-nitro-benzoic acid
• 5-bromo-4-hydroxy-3-nitrobenzoic acid
• 3-Bromo-4-hydroxy-5-nitrobenzoicacid
• AKOS016007738
• BS-24794
• SCHEMBL9706244
• EN300-2008247
• 67175-27-3
• MSUNRULZELFVQE-UHFFFAOYSA-N
• DTXSID50602033
• DB-339201

• MDL： MFCD14708201
• Inchi： 1S/C7H4BrNO5/c8-4-1-3(7(11)12)2-5(6(4)10)9(13)14/h1-2,10H,(H,11,12)
• InChI Key： MSUNRULZELFVQE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.92700
• Monoisotopic Mass: 260.92728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 103.35000
• LogP: 2.28430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3-Bromo-4-hydroxy-5-nitrobenzoic acid

Introduction to 3-Bromo-4-hydroxy-5-nitrobenzoic acid (CAS No. 67175-27-3)

3-Bromo-4-hydroxy-5-nitrobenzoic acid is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. With the CAS number 67175-27-3, this compound is widely recognized for its role as an intermediate in the synthesis of various bioactive molecules. The presence of both bromine and nitro substituents, along with hydroxyl functional groups, makes it a valuable building block for further chemical modifications and derivatization, which are essential in drug discovery and material science.

The compound's structure consists of a benzoic acid core, which is a well-documented scaffold in medicinal chemistry. The benzoic acid moiety is known for its stability and compatibility with a wide range of biological systems, making it an attractive candidate for developing new therapeutic agents. The bromine atom at the 3-position and the nitro group at the 5-position introduce electrophilic centers that can be selectively targeted for further functionalization. Additionally, the hydroxyl group at the 4-position provides a site for hydrogen bonding interactions, which can enhance binding affinity in biological targets.

In recent years, 3-Bromo-4-hydroxy-5-nitrobenzoic acid has been extensively studied for its potential applications in pharmaceutical development. One of the most promising areas of research is its use as a precursor in the synthesis of novel antimicrobial agents. The nitro group, in particular, has been shown to exhibit strong oxidizing properties, which can be leveraged to develop compounds with enhanced antibacterial and antifungal activities. Furthermore, the bromine substituent allows for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the construction of complex molecular architectures.

Recent studies have also explored the role of 3-Bromo-4-hydroxy-5-nitrobenzoic acid in the development of anticancer agents. The benzoic acid core is known to interact with various biological targets, including enzymes and receptors involved in cancer cell proliferation. By incorporating additional functional groups into this scaffold, researchers have been able to design molecules that selectively inhibit key pathways in cancer cells. For instance, derivatives of 3-Bromo-4-hydroxy-5-nitrobenzoic acid have shown promise in targeting tyrosine kinases, which are overexpressed in many types of cancer.

The hydroxyl group at the 4-position of 3-Bromo-4-hydroxy-5-nitrobenzoic acid also plays a crucial role in its reactivity and functionality. This group can participate in various chemical reactions, including esterification, etherification, and glycosylation, which are common strategies for enhancing drug-like properties such as solubility and bioavailability. Additionally, the presence of both bromine and nitro substituents makes this compound a valuable intermediate for constructing heterocyclic compounds, which are widely used in pharmaceuticals due to their diverse biological activities.

Another area where 3-Bromo-4-hydroxy-5-nitrobenzoic acid has shown promise is in the development of fluorescent probes for biochemical assays. The nitro group can be used to generate electron-deficient systems that exhibit strong fluorescence upon reduction or reaction with specific analytes. This property has been exploited to develop sensitive detection methods for small molecules and biomolecules relevant to disease diagnosis and drug development.

The synthesis of 3-Bromo-4-hydroxy-5-nitrobenzoic acid typically involves a multi-step process that begins with the nitration of benzoic acid followed by bromination at the desired position. The hydroxyl group is often introduced through selective reduction or hydrolysis of an ester or acetal derivative. These synthetic routes highlight the compound's versatility as a starting material for further chemical transformations.

In conclusion,3-Bromo-4-hydroxy-5-nitrobenzoic acid (CAS No. 67175-27-3) is a highly valuable compound with numerous applications in pharmaceutical research and development. Its unique structural features make it an ideal candidate for synthesizing bioactive molecules with potential therapeutic applications ranging from antimicrobial agents to anticancer drugs. The ongoing research into this compound underscores its importance as a building block in modern drug discovery efforts.